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Executive Summary
Copper-titanium (Cu-Ti) alloys are a class of high-performance materials garnering significant

interest for a variety of advanced applications. Their attractive combination of mechanical

strength, corrosion resistance, and notable thermal properties makes them a subject of intense

research. This technical guide provides a comprehensive overview of the core thermal

properties of Cu-Ti alloys, including thermal conductivity, thermal expansion, specific heat

capacity, and thermal diffusivity. Detailed experimental protocols for the measurement of these

properties are presented, along with a summary of available quantitative data. Furthermore,

this guide explores the relationship between the microstructure of these alloys and their

thermal performance, offering insights for material selection and design in thermally demanding

applications.

Thermal Properties of Copper-Titanium Alloys
The addition of titanium to copper results in a material with a nuanced set of thermal

characteristics, distinct from those of pure copper. The thermal properties are strongly

influenced by the weight percentage of titanium, as well as the thermomechanical processing

of the alloy, which dictates its microstructure.

Thermal Conductivity
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The thermal conductivity of Cu-Ti alloys is a critical parameter for applications requiring efficient

heat dissipation or thermal management. Generally, the addition of titanium to copper

decreases its thermal conductivity due to increased electron and phonon scattering from the

alloying atoms and the resulting microstructural features.

A study on a peak-aged Cu-4.5wt% Ti alloy found its thermal conductivity to be 48.2 W/m·K at

room temperature.[1] This is significantly lower than that of pure copper (approximately 400

W/m·K). The study also revealed that the thermal conductivity of this alloy increases with

temperature. At room temperature, the electronic component of the thermal conductivity was

calculated to be 46.45 W/m·K, while the phonon component was 1.75 W/m·K, indicating that

heat is primarily conducted by electrons.[1]

For a Cu-Ti alloy with a titanium content ranging from 1.5 to 3.5 wt%, a thermal conductivity of

54 W/mK has been reported.[2]

Table 1: Thermal Conductivity of Select Copper-Titanium Alloys

Alloy Composition
(wt%)

Condition Temperature (K)
Thermal
Conductivity
(W/m·K)

Cu-4.5Ti Peak Aged 298 (Room Temp.) 48.2[1]

Cu-(1.5-3.5)Ti Not Specified Not Specified 54[2]

Coefficient of Thermal Expansion (CTE)
The coefficient of thermal expansion describes how the size of a material changes with a

change in temperature. This is a crucial property for applications involving temperature cycling

to prevent mechanical failure due to thermal stresses. For a Cu-Ti alloy with a titanium content

between 1.5 and 3.5 wt%, a coefficient of thermal expansion of 18.6 x 10⁻⁶ /K has been

reported over the temperature range of 20 to 300 °C.[2]

Table 2: Coefficient of Thermal Expansion of a Copper-Titanium Alloy
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Alloy Composition (wt%) Temperature Range (°C)
Coefficient of Thermal
Expansion (10⁻⁶ /K)

Cu-(1.5-3.5)Ti 20 to 300 18.6[2]

Specific Heat Capacity
Specific heat capacity is the amount of heat energy required to raise the temperature of a unit

mass of a substance by one degree. While specific data for a range of Cu-Ti alloys is not

readily available in the literature, the specific heat of pure copper is approximately 0.385 J/g·K

and that of pure titanium is around 0.523 J/g·K at room temperature.[3][4] The specific heat of

Cu-Ti alloys is expected to lie between these values and can be experimentally determined

using techniques like Differential Scanning Calorimetry (DSC).

Table 3: Specific Heat Capacity of Copper and Titanium at Room Temperature

Material Specific Heat Capacity (J/g·K)

Copper (Pure) ~ 0.385[3][4]

Titanium (Pure) ~ 0.523

Thermal Diffusivity
Thermal diffusivity measures the rate at which heat propagates through a material. It is a key

parameter in transient heat transfer analysis. The thermal diffusivity (α) is related to thermal

conductivity (k), specific heat capacity (Cp), and density (ρ) by the equation: α = k / (ρ * Cp).

Experimental data for the thermal diffusivity of Cu-Ti alloys is not extensively reported in the

literature but can be measured using the laser flash method.

Experimental Protocols
Accurate measurement of thermal properties is essential for material characterization and for

providing reliable data for engineering design. The following sections detail the standard

experimental methodologies for determining the key thermal properties of Cu-Ti alloys.
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Measurement of Thermal Diffusivity via Laser Flash
Method
The laser flash method is a widely used technique for the non-destructive measurement of

thermal diffusivity of solids.

Experimental Workflow for Laser Flash Analysis
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Sample Preparation

Measurement

Data Analysis

Machine Cu-Ti alloy into a small, thin disc (typically 6-12 mm diameter, 1-3 mm thick) with parallel faces.

Apply a thin layer of graphite or other absorbent coating to both faces of the sample to ensure uniform energy absorption and emission.

Mount the coated sample in a temperature-controlled furnace within the laser flash apparatus.

Irradiate the front face of the sample with a short, high-intensity laser pulse.

Monitor the temperature rise on the rear face of the sample over time using an infrared detector.

Generate a thermogram of the rear face temperature rise versus time.

Determine the time (t½) required for the rear face temperature to reach half of its maximum rise.

Calculate the thermal diffusivity (α) using the Parker formula: α = 0.1388 * (L² / t½), where L is the sample thickness.
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Sample and Reference Preparation

Measurement Cycle

Data Analysis

Prepare a small, accurately weighed sample of the Cu-Ti alloy (typically 5-20 mg).

Place the sample in an inert crucible (e.g., aluminum or alumina). Prepare an identical empty crucible as a reference.

Run 1: Empty crucibles (baseline).

Run 2: Reference crucible with a sapphire standard.

Run 3: Reference crucible with the Cu-Ti sample.

Record the heat flow versus temperature for all three runs.

Calculate the specific heat capacity (Cp) of the sample by comparing its heat flow to that of the sapphire standard, after subtracting the baseline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15484672#thermal-properties-of-copper-titanium-
materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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